6-Bromoquinoline-3-carbonitrile
Overview
Description
6-Bromoquinoline-3-carbonitrile is a chemical compound with the molecular formula C10H5BrN2 . It has a molecular weight of 233.06 g/mol .
Molecular Structure Analysis
The InChI code for 6-Bromoquinoline-3-carbonitrile is1S/C10H5BrN2/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-4,6H . This indicates the presence of 10 carbon atoms, 5 hydrogen atoms, 1 bromine atom, and 2 nitrogen atoms in the molecule. Physical And Chemical Properties Analysis
6-Bromoquinoline-3-carbonitrile is a solid at room temperature .Scientific Research Applications
Antibacterial Research
“6-Bromoquinoline-3-carbonitrile” derivatives have been synthesized and found to be promising antibacterial lead compounds. Substitutions at position 6 of the quinoline ring have shown biological preference, indicating potential for development in antibacterial treatments .
Corrosion Inhibition
Derivatives of “6-Bromoquinoline-3-carbonitrile” have been tested for their anti-corrosive properties for mild steel in acidic media. This suggests its application in the field of corrosion science, particularly in protecting metals from corrosion .
Safety and Hazards
6-Bromoquinoline-3-carbonitrile is classified under GHS07 for safety. It is harmful if swallowed (H302) and causes serious eye irritation (H319) . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Future Directions
While specific future directions for 6-Bromoquinoline-3-carbonitrile are not mentioned in the search results, quinoline derivatives are of significant interest in the field of medicinal chemistry . They are often used as scaffolds in the design of new drugs, and their modification can lead to compounds with improved therapeutic effects .
properties
IUPAC Name |
6-bromoquinoline-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5BrN2/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-4,6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTDLEPVDXZCSPL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(C=C2C=C1Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80738278 |
Source
|
| Record name | 6-Bromoquinoline-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80738278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromoquinoline-3-carbonitrile | |
CAS RN |
1314687-82-5 |
Source
|
| Record name | 6-Bromoquinoline-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80738278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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